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Abstract

Cinnamylamine, a primary aromatic amine, serves as a versatile building block in organic
synthesis and holds significant potential in the development of novel therapeutic agents. This
technical guide provides an in-depth exploration of the chemical and physical properties of
cinnamylamine, offering a critical resource for researchers, chemists, and professionals in the
field of drug discovery and development. The document elucidates the compound's structural
characteristics, physicochemical parameters, and spectral properties. Furthermore, it details
established synthetic methodologies, explores its chemical reactivity, and discusses its
applications as a precursor in the synthesis of pharmacologically active molecules. Safety
considerations and handling protocols are also addressed to ensure its effective and
responsible use in a laboratory setting.

Introduction

Cinnamylamine, systematically known as (E)-3-phenylprop-2-en-1-amine, is an organic
compound characterized by a phenyl group attached to a propenylamine moiety.[1] Its unique
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structure, combining an aromatic ring, a reactive double bond, and a primary amine group,
makes it a valuable intermediate in a variety of chemical transformations.[2] This guide aims to
provide a comprehensive overview of its fundamental properties and practical applications, with
a focus on empowering researchers to leverage its full potential in their scientific endeavors.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of cinnamylamine is paramount
for its effective use in research and synthesis. These properties dictate its behavior in different
solvents, its reactivity, and the appropriate conditions for its storage and handling.

Identification and Nomenclature
e |[UPAC Name: (E)-3-phenylprop-2-en-1-amine[1][3]

Common Names: Cinnamylamine, 3-Phenyl-2-propen-1-amine[3]

CAS Number: 4335-60-8 (for the (E)-isomer)[1]

Molecular Formula: CoH11N[1][3]

Molecular Weight: 133.19 g/mol [1][3]

The "(E)-" designation in the IUPAC name specifies the trans configuration of the double bond,
which is the more stable and common isomer.

Physicochemical Data

The physical and chemical properties of cinnamylamine are summarized in the table below.
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Property Value Source(s)
Appearance Colorless to pale yellow liquid [2]

Odor Aromatic [2]

Melting Point 13.00 °C (286.15 K) [2]

Boiling Point 225.00 °C (498.15 K) at 760 o]

mmHg
Density 0.9760 g/cm?3 [2]
Flash Point 105.4 °C [4]

Slightly soluble in water.
Solubility Soluble in organic solvents like  [2]

ethanol and acetone.

The solubility profile of cinnamylamine is dictated by the interplay between its polar amine
group, which can participate in hydrogen bonding, and its nonpolar phenyl and alkenyl
components.[2] This dual nature allows for its miscibility with a range of organic solvents.

Spectral Characterization

Spectroscopic data is crucial for the unambiguous identification and purity assessment of
cinnamylamine.

« Infrared (IR) Spectroscopy: The IR spectrum of cinnamylamine would be expected to show
characteristic absorption bands for the N-H stretching of the primary amine (around 3300-
3400 cm™1), C-H stretching of the aromatic ring and alkene (around 3000-3100 cm~1), C=C
stretching of the alkene and aromatic ring (around 1600-1650 cm~1), and N-H bending
(around 1590-1650 cm™1).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would provide distinct signals for the aromatic
protons, the vinyl protons of the double bond (with a characteristic large coupling constant
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for the trans configuration), the methylene protons adjacent to the amine, and the amine
protons themselves.

o 13C NMR: The carbon NMR spectrum would show distinct peaks for the carbons of the
phenyl group, the two carbons of the double bond, and the carbon atom bonded to the
nitrogen.

e Mass Spectrometry (MS): Mass spectrometry would show a molecular ion peak
corresponding to the molecular weight of cinnamylamine (133.19 g/mol ). Fragmentation
patterns would likely involve the loss of the amino group and cleavage of the propenyl chain.

Synthesis of Cinnamylamine

Several synthetic routes to cinnamylamine have been established, ranging from classical
chemical methods to modern biocatalytic approaches. The choice of method often depends on
factors such as desired scale, purity requirements, and environmental considerations.

Chemical Synthesis

Traditional chemical synthesis of cinnamylamine often involves the reduction of
cinnamaldehyde or cinnamonitrile.[5]

Workflow for Chemical Synthesis of Cinnamylamine
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Caption: Chemical synthesis routes to cinnamylamine.

Another significant method is the Mizoroki-Heck reaction, which can be used to form
substituted cinnamylamines from aryl halides and alkenes in the presence of a palladium
catalyst.[1][6][7]

Biosynthesis

Recent advancements in metabolic engineering have enabled the biosynthesis of
cinnamylamine in microorganisms like Escherichia coli.[1][5] This approach offers a more
sustainable alternative to chemical synthesis, often operating under milder conditions. The
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biosynthetic pathway typically involves the conversion of cinnamic acid to cinnamaldehyde,
followed by a transamination reaction.[5]

Biosynthetic Pathway of Cinnamylamine in Engineered E. coli
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Caption: A simplified biosynthetic pathway for cinnamylamine.

Key enzymes in this pathway include carboxylic acid reductase (CAR) and w-transaminase (w-
TA).[5] The efficiency of this process can be enhanced by optimizing enzyme expression,
cofactor availability, and fermentation conditions.[5][8]

Chemical Reactivity and Applications

The presence of the amine group, the double bond, and the aromatic ring endows
cinnamylamine with a rich and versatile chemical reactivity.

Key Reactions

o N-Alkylation and N-Acylation: The primary amine group readily undergoes alkylation and
acylation reactions to form secondary and tertiary amines, and amides, respectively.

« Addition Reactions to the Double Bond: The alkene moiety can participate in various addition
reactions, such as hydrogenation, halogenation, and epoxidation.
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o Oxidation: Cinnamylamine can be oxidized, for instance, by monoamine oxidase enzymes.

[1]

o Palladium-Catalyzed Cross-Coupling Reactions: As a substrate in reactions like the
Mizoroki-Heck reaction, it can be further functionalized.[1][6]

Applications in Drug Development

Cinnamylamine is a valuable precursor for the synthesis of a range of biologically active
molecules.[2] A notable application is in the preparation of Tranylcypromine, a monoamine
oxidase (MAO) inhibitor used as an antidepressant and anxiolytic agent.[9][10] Its derivatives
have also been investigated for potential antimicrobial and neuroprotective properties.[1][2]

Safety and Handling

Cinnamylamine should be handled with appropriate safety precautions in a laboratory setting.

e Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[1][11] It may
also cause respiratory irritation.[1][11]

e Precautions: Use in a well-ventilated area, and wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents. For long-term storage, it is recommended to keep it at -20°C, desiccated.[9]

Conclusion

Cinnamylamine is a compound of significant interest to the scientific community, particularly in
the realms of organic synthesis and medicinal chemistry. Its well-defined chemical and physical
properties, coupled with its versatile reactivity and accessibility through both chemical and
biological synthetic routes, position it as a key intermediate for the development of new
materials and therapeutic agents. This guide provides a foundational understanding of
cinnamylamine, intended to facilitate its effective and safe utilization in research and
development.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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